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Compound of Interest

Compound Name: Didesmethylsibutramine-d7

Cat. No.: B1650607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available

Didesmethylsibutramine-d7, a critical internal standard for the quantitative analysis of

sibutramine and its metabolites. This document outlines the properties of these standards, their

commercial availability, and detailed experimental protocols for their use in bioanalytical

assays.

Introduction
Didesmethylsibutramine, an active metabolite of the anorectic drug sibutramine, has been

identified as a potential adulterant in weight loss supplements. Accurate and reliable

quantification of sibutramine and its metabolites is crucial for clinical monitoring,

pharmacokinetic studies, and forensic toxicology. Didesmethylsibutramine-d7, a deuterated

analog, serves as an ideal internal standard for mass spectrometry-based assays due to its

similar chemical and physical properties to the unlabeled analyte, ensuring high accuracy and

precision in quantitative analysis.

Commercial Availability and Specifications
Several reputable suppliers offer Didesmethylsibutramine-d7 standards. While specific

quantitative data such as purity and isotopic enrichment are lot-dependent and should always
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be confirmed with the supplier's Certificate of Analysis (CoA), the following tables summarize

the generally available information for these products.

Table 1: Commercially Available Didesmethylsibutramine-d7 Standards

Supplier
Catalog
Number

CAS Number
Molecular
Formula

Form

Acanthus

Research
SIB-16-002 1188331-25-0 C₁₅H₁₆D₇Cl₂N Not Specified

Clinivex RCLSTLS056 1188263-87-7
C₁₅H₁₅D₇ClN·HC

l
Not Specified

MedchemExpres

s
HY-110034S 1188263-87-7 C₁₅H₁₆D₇Cl₂N Solid/Powder

Pharmaffiliates PA STI 031000 1188263-87-7 C₁₅H₁₆D₇Cl₂N Not Specified

Toronto

Research

Chemicals

D441172 1188263-87-7
C₁₅H₁₅D₇ClN·HC

l
Not Specified

Table 2: Representative Quantitative Data for Didesmethylsibutramine-d7 Standards

Parameter Typical Specification Method of Analysis

Chemical Purity ≥98% HPLC, LC-MS

Isotopic Purity (Enrichment) ≥99 atom % D Mass Spectrometry

Supplied As Neat Solid or Solution -

Recommended Storage -20°C for long-term storage As per CoA

Note: The data in Table 2 is representative. Users must refer to the lot-specific Certificate of

Analysis provided by the supplier for precise quantitative information.
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Sibutramine undergoes extensive metabolism in the liver, primarily through N-demethylation, to

form its active metabolites, monodesmethylsibutramine (M1) and didesmethylsibutramine (M2).

The cytochrome P450 enzyme CYP2B6 is the primary catalyst for these reactions.[1] The

metabolic cascade is illustrated in the diagram below.
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Bioanalytical Workflow for Didesmethylsibutramine Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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